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Compound of Interest

Compound Name: 4-Amino-5-methylpicolinic acid

CAS No.: 23609-89-4

Cat. No.: B1500531

Get Quote

Introduction & Scope
The reliability of quantitative analytical data depends entirely on the quality of the reference

standards employed. 4-Amino-5-methylpicolinic acid presents specific challenges due to its

zwitterionic nature, which affects its solubility, ionization efficiency in LC-MS, and retention

behavior in Reverse Phase HPLC.

This protocol details a self-validating workflow for converting the methyl ester precursor into the

free acid form, followed by a purification strategy that exploits the compound's isoelectric point

(pI) to achieve >99.5% purity.
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Property Specification

IUPAC Name 4-Amino-5-methylpyridine-2-carboxylic acid

CAS Number 23609-89-4

Molecular Formula C₇H₈N₂O₂

Molecular Weight 152.15 g/mol

Appearance White to Off-white Crystalline Solid

Solubility
Soluble in DMSO, dilute acid/base; sparingly

soluble in water (neutral pH)

pKa (Calculated) ~3.5 (COOH), ~6.8 (Pyridine N)

Synthesis & Purification Workflow
The preparation utilizes a base-catalyzed hydrolysis of Methyl 4-amino-5-methylpicolinate,

followed by controlled pH adjustment to precipitate the target compound at its isoelectric point.

This method minimizes inorganic salt contamination compared to acid hydrolysis.

Process Logic Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1500531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material:
Methyl 4-amino-5-methylpicolinate

Hydrolysis
(5N NaOH, MeOH, Ambient Temp)

 Dissolution

Concentration
(Remove MeOH under vacuum)

 Completion (>99% conv)

Isoelectric Precipitation
(Adjust pH to 3.0-4.0 with 2M HCl)

 Dilute with H2O

Filtration & Washing
(Cold Water Wash)

 Precipitate forms

Recrystallization
(Water/Ethanol if purity <99%)

 Low Purity

Drying
(Vacuum Oven, 50°C, 24h)

 High Purity

Analytical Qualification
(NMR, HPLC, MS)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1500531/docs?utm_src=pdf-body-img#application-note-preparation-of-4-amino-5-methylpicolinic-acid-analytical-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1500531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Step-by-step workflow for the preparation of the analytical standard. The critical

control point is the pH adjustment to the isoelectric range (3-4).

Detailed Experimental Protocol
Reagents & Equipment

Precursor: Methyl 4-amino-5-methylpicolinate (Purity >95%).

Solvents: Methanol (HPLC Grade), Water (Milli-Q), Ethanol.

Reagents: Sodium Hydroxide (5N), Hydrochloric Acid (2M and 6M).

Equipment: Rotary Evaporator, pH Meter (calibrated), Vacuum Oven.

Synthesis Procedure
Dissolution: In a round-bottom flask, dissolve 1.50 g (8.12 mmol) of Methyl 4-amino-5-

methylpicolinate in 15 mL of Methanol.

Hydrolysis: Add 15 mL of 5N NaOH dropwise. Stir the resulting suspension/solution at room

temperature (20-25°C) for 12–16 hours.

Checkpoint: Monitor by TLC or HPLC. The starting ester peak should be undetectable.

Concentration: Remove the methanol under reduced pressure (Rotavap) at 40°C. Do not

distill to dryness; leave the aqueous residue.

Precipitation (Critical Step):

Dilute the residue with 20 mL of water.

Place the flask in an ice bath (0-4°C).

Slowly add 2M HCl while monitoring pH continuously.

Target: Adjust pH to 3.0 – 4.0. This range corresponds to the zwitterionic form where

solubility is lowest.
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Isolation: Stir the slurry for 30 minutes at 0°C. Filter the white precipitate using a sintered

glass funnel.

Washing: Wash the cake twice with 5 mL of ice-cold water to remove residual NaCl.

Drying: Dry the solid in a vacuum oven at 50°C for 24 hours.

Expected Yield: ~0.8 – 1.0 g (60–75%).

Purification (Optional)
If the crude purity is <99.0% (by HPLC area), perform recrystallization:

Suspend the solid in a minimum volume of hot water (80°C).

Add Ethanol dropwise until the solution becomes slightly turbid.

Allow to cool slowly to room temperature, then to 4°C.

Filter and dry as above.

Analytical Qualification (Standardization)
To qualify the material as a Primary Reference Standard, the following tests must be

performed.

Identity Confirmation
Mass Spectrometry (ESI+):

Expected [M+H]⁺: m/z 153.07

Fragment ions: Loss of COOH (m/z ~107).

¹H NMR (400 MHz, DMSO-d₆):

Note: Use DMSO-d₆ with a drop of DCl or NaOD if solubility is poor, but neutral DMSO

usually works for the zwitterion.
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δ 2.15 (s, 3H): Methyl group at C5.

δ 6.50 (br s, 2H): Amino group (exchangeable).

δ 7.85 (s, 1H): Aromatic proton at C3.

δ 8.10 (s, 1H): Aromatic proton at C6.

δ 12.5 (br s, 1H): Carboxylic acid.

Purity Determination (HPLC-UV)
A specialized method is required due to the polar nature of the compound. Standard C18

columns may show poor retention (dewetting).

Parameter Condition

Column
Waters XSelect HSS T3 (C18), 3.5 µm, 4.6 x

150 mm (Designed for polar retention)

Mobile Phase A 0.1% Phosphoric Acid in Water

Mobile Phase B Acetonitrile

Flow Rate 1.0 mL/min

Gradient
0-2 min: 0% B (Isocratic hold for retention)2-15

min: 0% → 40% B15-20 min: 40% → 90% B

Detection UV at 254 nm (primary) and 210 nm

Temperature 30°C

Acceptance Criteria:

Purity: ≥ 99.5% (Area normalization).

No single impurity: > 0.1%.

Content Assay (qNMR)
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For use as a quantitative standard, determine the absolute assay (w/w%) using quantitative

NMR (qNMR) with an internal standard (e.g., Maleic acid or Benzyl benzoate) to account for

residual water or salts.

Formula:

(Where I=Integral, N=Number of protons, M=Molecular Weight, W=Weight, P=Purity of
Internal Standard)

Stability & Storage
Storage: Store in a tightly sealed amber vial at -20°C. The compound is stable for >2 years if

kept dry.

Hygroscopicity: The zwitterionic form can be hygroscopic. Equilibrate to room temperature

before weighing to prevent condensation.

Solution Stability: Stock solutions in DMSO are stable for 1 month at 4°C. Aqueous solutions

should be prepared fresh or buffered to prevent pH drift.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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